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For Researchers, Scientists, and Drug Development Professionals

Introduction
Saralasin, also known as [Sar¹, Ala⁸] Angiotensin II, is a synthetic octapeptide analog of

Angiotensin II. It functions as a competitive antagonist of the Angiotensin II receptor type 1

(AT1) and also exhibits partial agonist activity.[1][2] Furthermore, emerging research has

identified Saralasin as an agonist for the Angiotensin II receptor type 2 (AT2).[3] This dual

activity makes it a valuable tool for investigating the renin-angiotensin system (RAS) in various

physiological and pathophysiological contexts, including hypertension and cardiovascular

disease.[2][4]

These application notes provide detailed protocols for the preparation and use of Saralasin in

both in vitro and in vivo experimental settings.

Physicochemical and Pharmacokinetic Properties
Saralasin is a lyophilized white powder that is soluble in water, physiological saline, DMSO,

and ethanol.[5][6] Proper storage and handling are crucial to maintain its biological activity.

Table 1: Physicochemical Properties of Saralasin
Acetate
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Property Value Reference(s)

Molecular Formula C₄₂H₆₅N₁₃O₁₀ (as free base) [2]

Molar Mass 912.05 g/mol (as free base) [2]

Appearance
White to off-white lyophilized

powder
[6]

Solubility

Soluble in water, DMSO,

ethanol, and physiological

saline

[5]

Storage (Lyophilized)
Store at -20°C, protected from

moisture and light
[6]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[7]

Table 2: Pharmacokinetic Parameters of Saralasin
Parameter Species Value Reference(s)

Biochemical Half-life Human 3.2 min [1][8]

Pharmacologic Half-

life
Human 8.2 min [1]

Biochemical Half-life Rat 4.2 min [1][9]

Pharmacologic Half-

life
Rat 3.9 min [1]

Infusion Time to

Plateau
Human 12-15 min [8]

Table 3: Receptor Binding Affinity of Saralasin
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Receptor Binding Affinity (Ki) Notes Reference(s)

AT1 Receptor 0.32 nM
For 74% of binding

sites
[7]

2.7 nM
For the remaining

binding sites
[7]

AT2 Receptor Potent agonist

Induces neurite

outgrowth similar to

Angiotensin II

[3]

Signaling Pathways
Saralasin interacts with both AT1 and AT2 receptors, leading to complex downstream signaling

events. As a partial agonist at the AT1 receptor, it can weakly activate Gq/11-mediated

pathways. As an agonist at the AT2 receptor, it is thought to counteract many of the effects of

AT1 receptor activation.

AT1 Receptor Signaling

AT2 Receptor Signaling

Saralasin
(Partial Agonist) AT1 ReceptorBinds Gq/11Activates (weakly) Phospholipase C IP3 & DAG [Ca²⁺]i ↑

PKC Activation

Saralasin
(Agonist) AT2 ReceptorBinds Counteracts AT1 Effects

(e.g., Vasodilation, Anti-proliferative)
Leads to

Click to download full resolution via product page

Caption: Saralasin's dual interaction with AT1 and AT2 receptors.

Experimental Protocols
Preparation of Saralasin for In Vitro Use
This protocol describes the preparation of a stock solution and working solutions of Saralasin
for use in cell culture experiments.

Saralasin acetate (lyophilized powder)
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Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)

Sterile, conical polypropylene tubes (1.5 mL and 15 mL)

Calibrated micropipettes and sterile tips

Allow the vial of lyophilized Saralasin acetate to equilibrate to room temperature before

opening to prevent condensation.

Calculate the volume of solvent needed to achieve a 1 mM stock solution. The molecular

weight of Saralasin free base is 912.05 g/mol . Adjust for the weight of the acetate salt if

specified by the manufacturer. For example, to make a 1 mM solution from 1 mg of

Saralasin (assuming the molecular weight of the acetate form is approximately 987 g/mol ),

dissolve it in 1.013 mL of solvent.

Aseptically add the calculated volume of sterile water or PBS to the vial.

Gently swirl the vial to dissolve the powder completely. Avoid vigorous shaking or vortexing

to prevent peptide degradation.

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to six

months.[7] Avoid repeated freeze-thaw cycles.

Thaw a single aliquot of the 1 mM Saralasin stock solution on ice.

Dilute the stock solution to the desired final concentration using sterile cell culture medium

appropriate for your cell line. For example, to prepare a 1 µM working solution, dilute the 1

mM stock solution 1:1000 in culture medium.

It is recommended to prepare working solutions fresh for each experiment.
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Start: Lyophilized Saralasin Acetate

Equilibrate vial to room temperature

Reconstitute in sterile water or PBS to 1 mM

Aliquot stock solution

Store at -20°C or -80°C

Thaw one aliquot on ice

Dilute to final concentration in cell culture medium

Use in in vitro assay

Click to download full resolution via product page

Caption: Workflow for preparing Saralasin for in vitro experiments.

Preparation of Saralasin for In Vivo Use
This protocol details the preparation of Saralasin for intravenous (IV) or subcutaneous (SC)

administration in animal models.

Saralasin acetate (lyophilized powder)

Sterile physiological saline (0.9% NaCl)

Sterile, conical polypropylene tubes

Calibrated micropipettes and sterile tips

Syringes and appropriate needles for administration

Bring the vial of lyophilized Saralasin acetate to room temperature.
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Aseptically add a precise volume of sterile physiological saline to the vial to achieve the

desired stock concentration. For example, to prepare a 1 mg/mL stock solution, dissolve 1

mg of Saralasin in 1 mL of saline.[5]

Gently swirl to ensure complete dissolution. The solution should be clear.[5]

It is recommended to use the freshly prepared solution immediately for optimal results.[5]

If a more complex vehicle is required, a common formulation for subcutaneous injection

involves a mixture of DMSO, PEG300, Tween-80, and saline.[10] However, for many

applications, sterile saline is sufficient.

For a 10 µg/kg IV dose in a 250 g rat:

Total dose = 10 µg/kg * 0.25 kg = 2.5 µg

If using a 100 µg/mL stock solution, the injection volume would be 25 µL.

Start: Lyophilized Saralasin Acetate

Equilibrate vial to room temperature

Reconstitute in sterile physiological saline

Calculate dose based on animal weight and desired concentration

Draw calculated volume into a sterile syringe

Administer via IV or SC route

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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